3-(2-Bromo-1,1,2,2-tetrafluoroethyl)-4-aminobenzonitrile

• IUPAC Name: 4-amino-3-(2-bromo-1,1,2,2-tetrafluoroethyl)benzonitrile
• InChI: InChI=1S/C9H5BrF4N2/c10-9(13,14)8(11,12)6-3-5(4-15)1-2-7(6)16/h1-3H,16H2
• InChI Key: BFOWYRHYLZMTHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)C(C(F)(F)Br)(F)F)N
• Molecular Formula: C9H5BrF4N2
• Molecular Weight: 297.05 g/mol

Description

3-(2-Bromo-1,1,2,2-tetrafluoroethyl)-4-aminobenzonitrile, also known as “2-bromo-4-aminobenzonitrile” is a versatile organic compound that has been used in numerous scientific research applications. It is a colorless, crystalline solid that is soluble in organic solvents and has a melting point of 85°C. Due to its unique structure and properties, 2-bromo-4-aminobenzonitrile has been studied in a variety of fields, including organic synthesis, biochemistry, and pharmacology.

Scientific Research Applications

2-bromo-4-aminobenzonitrile has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of several biologically active compounds, such as 2-bromo-1,2,3,4-tetrahydroquinoline, which has potential applications in the treatment of cancer. In addition, 2-bromo-4-aminobenzonitrile has been used in the synthesis of several drugs, such as the anti-inflammatory drug ibuprofen and the anticonvulsant drug phenobarbital. Furthermore, the compound has been used in the synthesis of several polymers, such as poly(2-bromo-4-aminobenzonitrile) and poly(2-bromo-4-aminobenzonitrile-co-styrene).

Mechanism of Action

The mechanism of action of 2-bromo-4-aminobenzonitrile is not fully understood. However, it is believed that the compound acts as an electron-withdrawing group, which stabilizes the transition state of a reaction and thus increases the rate of the reaction. Additionally, the compound may act as a nucleophile, which can react with electrophiles to form a new compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-bromo-4-aminobenzonitrile have not been extensively studied. However, it has been demonstrated that the compound is non-toxic and does not have any significant adverse effects in laboratory animals. Furthermore, the compound does not appear to affect the activity of enzymes or other proteins.

Advantages and Limitations for Lab Experiments

2-bromo-4-aminobenzonitrile has several advantages for use in laboratory experiments. The compound is relatively inexpensive and is easily available from chemical suppliers. Additionally, the compound is soluble in organic solvents, making it easy to work with. However, the compound is not very stable and may decompose over time. Furthermore, the compound may react with other compounds in the lab, leading to unwanted side reactions.

Future Directions

The potential future directions of 2-bromo-4-aminobenzonitrile research include further exploration of its synthesis methods, application in the synthesis of biologically active compounds, and potential applications in the development of new drugs and polymers. Additionally, further research could be conducted to better understand the mechanism of action of the compound and its biochemical and physiological effects. Finally, further studies could be conducted to explore the advantages and limitations of the compound for use in laboratory experiments.

Synthesis Methods

2-bromo-4-aminobenzonitrile can be synthesized through several methods, including the reaction of 2-bromo-1,1,2,2-tetrafluoroethylbenzene with 4-aminobenzonitrile in the presence of a base such as sodium hydroxide. The reaction proceeds via a nucleophilic substitution of the bromine atom for the 4-aminobenzonitrile group, resulting in the formation of the desired product. Alternatively, the compound can be synthesized by reacting 2-bromo-1,1,2,2-tetrafluoroethylbenzene with 4-aminobenzonitrile in the presence of a palladium catalyst.